Cas no 181517-75-9 ((E)-tert-Butyl 3-(pyridin-2-yl)acrylate)

(E)-tert-Butyl 3-(pyridin-2-yl)acrylate is a versatile intermediate in organic synthesis, particularly valuable for constructing pyridine-containing frameworks. Its tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it suitable for stepwise synthetic strategies. The (E)-configured acrylate moiety enables efficient participation in cross-coupling and cycloaddition reactions, while the pyridinyl substituent contributes to coordination chemistry applications. This compound is particularly useful in pharmaceutical and agrochemical research, where pyridine derivatives are prevalent. Its well-defined stereochemistry ensures reproducibility in synthetic routes, and its moderate reactivity allows for controlled functionalization. The product is typically supplied with high purity, ensuring reliable performance in demanding synthetic applications.

(E)-tert-Butyl 3-(pyridin-2-yl)acrylate structure

181517-75-9 structure

Product Name:(E)-tert-Butyl 3-(pyridin-2-yl)acrylate

CAS No:181517-75-9

MF:C₁₂H₁₅NO₂

MW:205.253003358841

MDL:MFCD22205823

CID:1037584

PubChem ID:10899753

Update Time:2025-06-07

(E)-tert-Butyl 3-(pyridin-2-yl)acrylate Chemical and Physical Properties

Names and Identifiers

- (E)-tert-Butyl 3-(pyridin-2-yl)acrylate
- tert-butyl (E)-3-pyridin-2-ylprop-2-enoate
- MFCD22205823
- (e)-3-pyridin-2-yl-acrylic acid tert-butyl ester
- tert-Butyl (2E)-3-(pyridin-2-yl)prop-2-enoate
- 2-Propenoic acid, 3-(2-pyridinyl)-, 1,1-dimethylethyl ester, (2E)-
- tert-Butyl (E)-3-(2-pyridyl)-2-propenoate
- CS-0039016
- tert-Butyl (E)-3-(pyridin-2-yl)acrylate
- AS-72072
- (E)-tert-Butyl3-(pyridin-2-yl)acrylate
- EN300-1455990
- AKOS016008627
- SCHEMBL230882
- tert-Butyl 3-(pyridin-2-yl)acrylate
- TWSFUBIWTCVJEH-BQYQJAHWSA-N
- SCHEMBL230883
- DB-362288
- W12163
- tert-Butyl3-(pyridin-2-yl)acrylate
- 342601-67-6
- 181517-75-9
- MDL： MFCD22205823
- Inchi： 1S/C12H15NO2/c1-12(2,3)15-11(14)8-7-10-6-4-5-9-13-10/h4-9H,1-3H3/b8-7+
- InChI Key： TWSFUBIWTCVJEH-BQYQJAHWSA-N
- SMILES： O(C(/C=C/C1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 205.11035
Monoisotopic Mass: 205.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 39.2Å²

Experimental Properties

PSA: 39.19

(E)-tert-Butyl 3-(pyridin-2-yl)acrylate Pricemore >>

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eNovation Chemicals LLC	D763645-500mg	2-Propenoic acid, 3-(2-pyridinyl)-, 1,1-dimethylethyl ester, (2E)-	181517-75-9	95%	500mg	$665	2025-02-20
eNovation Chemicals LLC	D763645-250mg	2-Propenoic acid, 3-(2-pyridinyl)-, 1,1-dimethylethyl ester, (2E)-	181517-75-9	95%	250mg	$475	2025-02-20
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